Cas no 101048-77-5 (2-Chloro-4-formylbenzonitrile)

2-Chloro-4-formylbenzonitrile is a versatile aromatic compound featuring both chloro and formyl functional groups attached to a benzonitrile core. Its distinct molecular structure makes it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of reactive sites allows for further functionalization, enabling applications in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The compound exhibits high purity and stability under standard conditions, ensuring consistent performance in synthetic workflows. Its utility in constructing complex heterocyclic frameworks underscores its importance in medicinal chemistry and material science research. Proper handling and storage are recommended due to its sensitivity to moisture and light.

2-Chloro-4-formylbenzonitrile structure

Product Name:2-Chloro-4-formylbenzonitrile

CAS No:101048-77-5

MF:C₈H₄ClNO

MW:165.576460838318

MDL:MFCD18392411

CID:2129848

PubChem ID:19818513

Update Time:2025-05-27

2-Chloro-4-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-4-cyanobenzaldehyde
- 101048-77-5
- Benzonitrile, 2-chloro-4-formyl-
- BEA04877
- AKOS024197809
- SY069680
- 2-Chloro-4-formylbenzonitrile
- Z1255505615
- W10335
- GZELPDCDUYPUTD-UHFFFAOYSA-N
- AS-60993
- DB-356942
- EN300-223068
- SCHEMBL5093266
- CS-0047137
- MFCD18392411
- 890-973-5
- MDL： MFCD18392411
- Inchi： 1S/C8H4ClNO/c9-8-3-6(5-11)1-2-7(8)4-10/h1-3,5H
- InChI Key： GZELPDCDUYPUTD-UHFFFAOYSA-N
- SMILES： ClC1=C(C#N)C=CC(C=O)=C1

Computed Properties

Exact Mass: 164.9981414g/mol
Monoisotopic Mass: 164.9981414g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 40.9Å²

2-Chloro-4-formylbenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C15480-5g	2-Chloro-4-formylbenzonitrile	101048-77-5	98%	5g	18197CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C15480-1g	2-Chloro-4-formylbenzonitrile	101048-77-5	98%	1g	5196CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IG330-100mg	2-Chloro-4-formylbenzonitrile	101048-77-5	95+%	100mg	927CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IG330-250mg	2-Chloro-4-formylbenzonitrile	101048-77-5	95+%	250mg	2121CNY	2021-05-08
Alichem	A014000301-250mg	3-Chloro-4-cyanobenzaldehyde	101048-77-5	97%	250mg	$499.20	2023-09-04
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	C15480-1g	2-Chloro-4-formylbenzonitrile	101048-77-5	98%	1g	5196.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-IG330-50mg	2-Chloro-4-formylbenzonitrile	101048-77-5	95+%	50mg	531.0CNY	2021-07-13